2-[4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H26N4O/c1-15-7-8-16(2)20(13-15)23-21(27)14-26-11-9-17(10-12-26)22-24-18-5-3-4-6-19(18)25-22/h3-8,13,17H,9-12,14H2,1-2H3,(H,23,27)(H,24,25)
• InChI Key: VKEHXHZTNHMYAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2CCC(CC2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

The compound “2-[4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]-N-(2,5-dimethylphenyl)acetamide” is a complex organic molecule that contains several functional groups, including a benzodiazole ring, a piperidine ring, and an acetamide group. The benzodiazole and piperidine rings are common structures in many pharmaceutical compounds due to their versatile chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzodiazole and piperidine rings, along with the acetamide group. The exact structure would depend on the specific positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the benzodiazole ring might participate in electrophilic substitution reactions, while the piperidine ring could undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the benzodiazole and piperidine rings might confer aromaticity and basicity, respectively.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many benzodiazole and piperidine derivatives exhibit diverse biological activities, including antibacterial, antifungal, and antitumor effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could focus on elucidating its biological activities and potential applications, particularly in the field of medicinal chemistry.